Cas no 2757928-87-1 (Tert-butyl 5-amino-4-bromo-2-methylbenzoate)

Tert-butyl 5-amino-4-bromo-2-methylbenzoate is a versatile intermediate in organic synthesis, particularly valued for its functional groups that enable further derivatization. The tert-butyl ester moiety enhances solubility in organic solvents and provides steric protection, facilitating selective reactions at other sites. The presence of both amino and bromo substituents on the aromatic ring offers dual reactivity, allowing for nucleophilic substitutions or cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling. The methyl group at the 2-position contributes to steric stability, influencing regioselectivity in subsequent transformations. This compound is useful in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized aromatics. Proper handling under inert conditions is recommended due to potential sensitivity.

Tert-butyl 5-amino-4-bromo-2-methylbenzoate structure

2757928-87-1 structure

Product Name:Tert-butyl 5-amino-4-bromo-2-methylbenzoate

CAS No:2757928-87-1

MF:C₁₂H₁₆BrNO₂

MW:286.164942741394

CID:5611895

PubChem ID:165766016

Update Time:2025-06-12

Tert-butyl 5-amino-4-bromo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- 2757928-87-1
- tert-butyl 5-amino-4-bromo-2-methylbenzoate
- EN300-34910567
- Tert-butyl 5-amino-4-bromo-2-methylbenzoate
- Inchi： 1S/C12H16BrNO2/c1-7-5-9(13)10(14)6-8(7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
- InChI Key： JJTKRVAHSAWRHQ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C)C=1)C(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 285.03644g/mol
Monoisotopic Mass: 285.03644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 52.3Å²

Tert-butyl 5-amino-4-bromo-2-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-34910567-1g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1		1g	$541.0	2023-09-03
Enamine	EN300-34910567-5g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1		5g	$1572.0	2023-09-03
Enamine	EN300-34910567-10g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1		10g	$2331.0	2023-09-03
Enamine	EN300-34910567-0.05g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1	95.0%	0.05g	$455.0	2025-03-18
Enamine	EN300-34910567-0.1g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1	95.0%	0.1g	$476.0	2025-03-18
Enamine	EN300-34910567-0.25g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1	95.0%	0.25g	$498.0	2025-03-18
Enamine	EN300-34910567-0.5g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1	95.0%	0.5g	$520.0	2025-03-18
Enamine	EN300-34910567-1.0g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1	95.0%	1.0g	$541.0	2025-03-18
Enamine	EN300-34910567-2.5g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1	95.0%	2.5g	$1063.0	2025-03-18
Enamine	EN300-34910567-5.0g	tert-butyl 5-amino-4-bromo-2-methylbenzoate	2757928-87-1	95.0%	5.0g	$1572.0	2025-03-18

Tert-butyl 5-amino-4-bromo-2-methylbenzoate Related Literature

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Additional information on Tert-butyl 5-amino-4-bromo-2-methylbenzoate

Comprehensive Overview of Tert-butyl 5-amino-4-bromo-2-methylbenzoate (CAS No. 2757928-87-1)

Tert-butyl 5-amino-4-bromo-2-methylbenzoate (CAS No. 2757928-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and amino functional groups, serves as a critical intermediate in the synthesis of more complex molecules. Its tert-butyl ester moiety enhances stability, making it a preferred choice for researchers working on drug discovery and material science applications.

The growing interest in Tert-butyl 5-amino-4-bromo-2-methylbenzoate aligns with the surge in demand for high-purity intermediates in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on compounds like this to develop novel small-molecule drugs. Its CAS No. 2757928-87-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of Tert-butyl 5-amino-4-bromo-2-methylbenzoate is its versatility. The bromo substituent allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. This adaptability makes it a valuable building block for constructing heterocyclic compounds, which are prevalent in many FDA-approved drugs.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize Tert-butyl 5-amino-4-bromo-2-methylbenzoate. The push for eco-friendly synthesis has led to innovations in catalytic processes and solvent selection, reducing the environmental footprint of chemical production. This aligns with global trends toward sustainable development goals (SDGs), particularly in reducing hazardous waste.

Another area of interest is the compound's potential role in agrochemical innovation. With the increasing need for crop protection solutions, derivatives of Tert-butyl 5-amino-4-bromo-2-methylbenzoate are being investigated for their herbicidal or pesticidal properties. This application is particularly relevant given the challenges posed by climate change and the need for resilient agricultural systems.

From a market perspective, the demand for Tert-butyl 5-amino-4-bromo-2-methylbenzoate is expected to grow, driven by its applications in life sciences and material engineering. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards, as impurities can significantly impact downstream applications. This underscores the importance of robust quality control protocols in the chemical industry.

In summary, Tert-butyl 5-amino-4-bromo-2-methylbenzoate (CAS No. 2757928-87-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for researchers aiming to address some of the most pressing challenges in modern science. As the field evolves, this compound is likely to remain at the forefront of innovative chemical solutions.